![molecular formula C8H8ClN3O3 B6213796 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride CAS No. 2731009-04-2](/img/no-structure.png)
1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride
Overview
Description
1-Methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride (MOPH) is a type of imidazole derivative that has been studied extensively in recent years due to its wide range of potential applications. In particular, MOPH has been studied for its potential use in the synthesis of a variety of compounds, its potential as a drug target, and its potential as a biomarker for various diseases.
Scientific Research Applications
1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been studied for its potential use in a variety of scientific research applications. For example, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been studied as a potential drug target due to its ability to bind to a variety of proteins and receptors. Additionally, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been studied as a potential biomarker for various diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease. Furthermore, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been studied as a potential therapeutic agent for a variety of conditions, including diabetes, obesity, and cardiovascular disease.
Mechanism of Action
1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been studied for its potential ability to bind to a variety of proteins and receptors. Specifically, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been shown to bind to the G-protein coupled receptor (GPCR) family, which includes receptors for a variety of hormones, neurotransmitters, and other signaling molecules. Additionally, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been shown to bind to a variety of other proteins, including cyclic nucleotide-gated ion channels, protein kinases, and transcription factors.
Biochemical and Physiological Effects
1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been studied for its potential biochemical and physiological effects. Specifically, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been shown to inhibit the activity of a variety of enzymes, including cyclooxygenase, lipoxygenase, and phospholipase A2. Additionally, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been shown to modulate the activity of a variety of ion channels, including calcium and potassium channels. Furthermore, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has been shown to modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. For example, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride is relatively stable, making it suitable for use in long-term experiments. Additionally, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride is relatively inexpensive, making it an attractive option for researchers with limited budgets. However, there are also some potential limitations to the use of 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride in laboratory experiments. For example, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride is a relatively large molecule, making it difficult to deliver to cells or tissues. Additionally, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride is not water-soluble, making it difficult to use in aqueous solutions.
Future Directions
Given the potential applications of 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride, there are a variety of potential future directions for research involving this compound. For example, further research could be conducted to explore the potential of 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride as a drug target or therapeutic agent for a variety of diseases and conditions. Additionally, further research could be conducted to explore the potential mechanisms of action of 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride and to identify new potential targets for this compound. Furthermore, further research could be conducted to explore the potential of 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride for use in imaging and diagnostics. Finally, further research could be conducted to explore the potential of 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride for use in drug delivery systems and to identify new potential delivery methods for this compound.
Synthesis Methods
1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride can be synthesized in a variety of ways, including the reaction of pyridine-2-carboxylic acid with 1-methyl-2-imidazole-4-carboxylic acid, the reaction of pyridine-3-carboxylic acid with 1-methyl-4-imidazole-5-carboxylic acid, and the reaction of pyridine-4-carboxylic acid with 1-methyl-5-imidazole-7-carboxylic acid. In addition, 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride can be synthesized from the reaction of pyridine-4-carboxylic acid with 1-methyl-4-imidazole-5-carboxylic acid and hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride involves the condensation of 2-aminopyridine with ethyl acetoacetate, followed by cyclization and subsequent oxidation to form the desired product.", "Starting Materials": [ "2-aminopyridine", "ethyl acetoacetate", "sodium ethoxide", "hydrochloric acid", "sodium nitrite", "sodium dithionite", "sodium hydroxide", "acetic acid", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminopyridine in ethanol and add ethyl acetoacetate and sodium ethoxide. Heat the mixture under reflux for several hours to allow for condensation.", "Step 2: Cool the mixture and add hydrochloric acid to acidify the solution. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the product in acetic acid and add sodium nitrite. Cool the mixture and add sodium dithionite to reduce the nitroso intermediate to the corresponding amine.", "Step 4: Add sodium hydroxide to the mixture to adjust the pH and initiate cyclization. Heat the mixture under reflux for several hours to allow for cyclization.", "Step 5: Cool the mixture and extract the product with ethyl acetate. Dry over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 6: Dissolve the crude product in water and add hydrochloric acid to adjust the pH. Add sodium bicarbonate to precipitate the product as a solid.", "Step 7: Filter the product and wash with water. Dry the product under vacuum to obtain 1-methyl-5-oxo-1H,4H,5H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride." ] } | |
CAS RN |
2731009-04-2 |
Molecular Formula |
C8H8ClN3O3 |
Molecular Weight |
229.6 |
Purity |
95 |
Origin of Product |
United States |
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